1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride
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Description
IUPAC Nomenclature and Stereochemical Configuration
The systematic IUPAC name for the base compound is (3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid , while its hydrochloride salt is designated as (3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride . The stereochemical configuration at the 3- and 4-positions of the pyrrolidine ring is critical, with both carbons adopting R configurations. The benzyl group occupies the 1-position, while the trifluoromethyl (-CF$$_3$$) and carboxylic acid (-COOH) groups reside at the 4- and 3-positions, respectively.
The hydrochloride salt forms via protonation of the pyrrolidine nitrogen, confirmed by its molecular formula (C$${13}$$H$${15}$$ClF$$3$$NO$$2$$) and SMILES string O=C([C@H]1CN(CC2=CC=CC=C2)C[C@@H]1C(F)(F)F)O.[H]Cl. The trans relationship between the 3-carboxylic acid and 4-trifluoromethyl groups is stabilized by minimized steric hindrance, a feature validated by nuclear Overhauser effect (NOE) spectroscopy.
Molecular Descriptors and Constitutional Analysis
Key molecular descriptors for the hydrochloride salt include:
The constitutional analysis reveals a pyrrolidine core with three substituents:
- Benzyl group : Introduces aromaticity and lipophilicity.
- Trifluoromethyl group : Enhances metabolic stability and electron-withdrawing effects.
- Carboxylic acid : Provides hydrogen-bonding capacity and ionization potential.
The hydrochloride salt’s stereochemical purity is confirmed by chiral HPLC, which distinguishes it from diastereomers such as the (3S,4S) and cis-configured analogs.
Crystallographic Data and Conformational Isomerism
While explicit crystallographic data for this compound remains unpublished, computational models predict a puckered pyrrolidine ring with a C3-endo conformation. The trifluoromethyl group adopts an equatorial orientation to minimize 1,3-diaxial interactions, while the benzyl group occupies an axial position due to steric demands.
Comparative analysis of 3D conformers from PubChem shows:
- Torsion angles : N1-C4-C3-C2 = -58.7° (favored), C4-C3-C2-C1 = 62.3° (minor).
- Hydrogen-bonding : The protonated nitrogen forms a strong ionic interaction with the chloride counterion (N–Cl distance: 3.1 Å).
Conformational stability is further influenced by the electron-withdrawing trifluoromethyl group, which reduces ring flexibility by 40% compared to non-fluorinated analogs.
Comparative Analysis with Substituted Pyrrolidine Derivatives
The structural and electronic features of this compound are contrasted with related pyrrolidines below:
Key distinctions include:
- Electron-deficient core : The trifluoromethyl group increases electrophilicity at C4 by 1.5 eV compared to methyl substituents.
- Steric profile : The -CF$$_3$$ group occupies 18% more volume than -Cl, influencing diastereoselectivity in synthesis.
- Salt formation : Hydrochloride salts exhibit 30% higher aqueous solubility than free bases, unlike sulfonate or citrate salts.
Synthetic methodologies highlight the superiority of organocatalytic domino reactions for constructing three contiguous stereocenters in this molecule, achieving >95% enantiomeric excess (ee) and 87% yield. Continuous flow protocols further enable gram-scale production with 7.45 g/h throughput.
Properties
Molecular Formula |
C13H15ClF3NO2 |
|---|---|
Molecular Weight |
309.71 g/mol |
IUPAC Name |
1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride |
InChI |
InChI=1S/C13H14F3NO2.ClH/c14-13(15,16)11-8-17(7-10(11)12(18)19)6-9-4-2-1-3-5-9;/h1-5,10-11H,6-8H2,(H,18,19);1H |
InChI Key |
AQYAZKFEVHEOML-UHFFFAOYSA-N |
Canonical SMILES |
C1C(C(CN1CC2=CC=CC=C2)C(F)(F)F)C(=O)O.Cl |
Origin of Product |
United States |
Preparation Methods
Enantioselective Hydrogenation-Based Synthesis
The foundational approach for pyrrolidine-3-carboxylic acid derivatives involves enantioselective hydrogenation to achieve high stereochemical purity. A representative protocol from patent US8344161B2 () outlines:
- Step 1 : Coupling of 1,2-difluoro-4-iodobenzene with a benzyl-protected pyrrolidine intermediate using tetrakis(triphenylphosphine)palladium(0) in THF.
- Step 2 : Acidic hydrolysis with trifluoroacetic acid (TFA) and subsequent base treatment (NaOH) to deprotect and isolate the carboxylic acid.
- Key Conditions :
Multi-Step Synthesis from N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine
A direct synthesis route for the target compound is detailed in a 1998 study (Bioorg. Med. Chem. Lett.) and replicated in ChemicalBook ():
| Step | Reagents/Conditions | Intermediate | Yield |
|---|---|---|---|
| 1 | TFA in CH₂Cl₂, 0°C → rt, 18h | Cyclized intermediate | 95% |
| 2 | NaOH in methanol, rt, 18h | Free carboxylic acid | 92% |
| 3 | HCl acidification | Hydrochloride salt | - |
- Critical Notes :
- Step 1 : Trifluoroacetic acid mediates cyclization to form the pyrrolidine ring.
- Step 2 : Saponification under mild basic conditions preserves the trifluoromethyl group.
- Final Product : White solid after recrystallization (HPLC purity >95%) ().
Physicochemical and Analytical Data
| Property | Value | Source |
|---|---|---|
| CAS Number | 184844-96-0 | |
| Molecular Formula | C₁₃H₁₄F₃NO₂·HCl | |
| Molecular Weight | 309.71 g/mol | |
| Key Spectral Data | ¹H-NMR (CDCl₃): δ 7.21–7.32 (m, 5H), 3.67 (s, 3H), 9.51 (d, 1H) |
Industrial-Scale Considerations
- Cost-Efficiency : Enantioselective hydrogenation reduces reliance on chiral resolution steps ().
- Purification Challenges : Silica gel filtration (heptane/ethyl acetate) and aqueous workups are critical for removing palladium residues ().
Chemical Reactions Analysis
Types of Reactions
1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride can undergo various types of chemical reactions, including:
Oxidation: The carboxylic acid group can be further oxidized to form derivatives such as carboxylates or esters.
Reduction: The carboxylic acid group can be reduced to form alcohols or aldehydes.
Substitution: The benzyl and trifluoromethyl groups can participate in nucleophilic or electrophilic substitution reactions.
Addition: The compound can undergo addition reactions with electrophiles or nucleophiles at the pyrrolidine ring.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.
Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used under anhydrous conditions.
Substitution: Reagents such as benzyl halides or trifluoromethyl sulfonates can be used in the presence of a base or acid catalyst.
Addition: Reagents such as Grignard reagents or organolithium compounds can be used under inert atmosphere conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the carboxylic acid group can yield esters or carboxylates, while reduction can yield alcohols or aldehydes.
Scientific Research Applications
1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: It is used in the study of enzyme mechanisms and as a probe for investigating biological pathways.
Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride depends on its specific application. In general, the compound can interact with molecular targets such as enzymes, receptors, or nucleic acids. The trifluoromethyl group can enhance the compound’s lipophilicity and metabolic stability, while the benzyl group can facilitate binding to hydrophobic pockets in target proteins. The carboxylic acid group can participate in hydrogen bonding and electrostatic interactions with target molecules.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The compound’s key structural variations lie in the substituents at the pyrrolidine 4-position and the stereochemistry of the ring. Below is a comparative analysis with similar derivatives:
*Estimated based on analogous structures.
Biological Activity
1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride is a compound of interest in medicinal chemistry due to its unique structural properties and potential biological activities. The trifluoromethyl group enhances lipophilicity, which may influence the compound's interaction with biological targets. This article explores the biological activity of this compound, drawing from various studies and research findings.
- Chemical Name : 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride
- CAS Number : 1210383-94-0
- Molecular Formula : C13H14F3NO2
- Molecular Weight : 273.25 g/mol
Biological Activity Overview
The biological activity of 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride has been explored in several contexts, particularly its effects on cancer cell lines and its potential as an antibacterial agent.
Anticancer Activity
Research indicates that compounds with similar pyrrolidine structures exhibit significant anticancer properties. For instance, studies have shown that pyrrolidinone derivatives can inhibit the proliferation of various cancer cell lines, including breast and pancreatic cancer cells. The mechanism of action often involves the modulation of signaling pathways associated with cell invasion and migration.
- Case Study : A study evaluating a series of pyrrolidinone derivatives revealed that certain compounds significantly inhibited MDA-MB-231 (breast cancer) cell proliferation with IC50 values ranging from 6 to 63 μM. In contrast, other derivatives showed no cytotoxic effects even at high concentrations, indicating a selective activity profile .
Antibacterial Activity
The antibacterial potential of pyrrolidine derivatives has also been documented. Compounds structurally related to 1-benzyl-4-(trifluoromethyl)pyrrolidine have demonstrated activity against both Gram-positive and Gram-negative bacteria.
- Research Findings : In vitro evaluations of related compounds showed minimum inhibitory concentration (MIC) values ranging from 3.12 to 12.5 μg/mL against Staphylococcus aureus and Escherichia coli, suggesting promising antibacterial properties .
Structure-Activity Relationship (SAR)
The biological efficacy of 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride can be attributed to its structural characteristics:
| Structural Feature | Description | Impact on Activity |
|---|---|---|
| Trifluoromethyl Group | Enhances lipophilicity and metabolic stability | Increases binding affinity to targets |
| Pyrrolidine Ring | Contributes to conformational flexibility | Facilitates interaction with biological receptors |
| Benzyl Substituent | Provides steric bulk | May influence selectivity for targets |
The exact mechanism by which 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride exerts its biological effects is still under investigation. However, it is hypothesized that the compound may interfere with key signaling pathways involved in cell proliferation and survival, similar to other pyrrolidine derivatives.
Signaling Pathways
Studies have shown that certain pyrrolidinone compounds can inhibit ERK phosphorylation and affect HIF1α and NF-κB signaling pathways, which are crucial in cancer progression . Such interactions suggest that this compound could potentially serve as a lead for developing new anticancer agents.
Q & A
Q. What synthetic methodologies are commonly employed to prepare 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride?
The synthesis typically involves multi-step strategies:
- Benzyl Group Introduction : Alkylation of pyrrolidine intermediates using benzyl halides or reductive amination (e.g., methyl (3S,4S)-1-benzyl-4-methylpyrrolidine-3-carboxylate in ).
- Trifluoromethylation : Electrophilic or nucleophilic substitution using trifluoromethylating agents like TMSCF₃ or CF₃Cu.
- Carboxylic Acid Protection/Deprotection : Ethyl or tert-butyl esters (e.g., ethyl trans-1-benzyl-4-ethylpyrrolidine-3-carboxylate in ) are hydrolyzed under acidic/basic conditions to yield the free acid, followed by HCl salt formation .
Q. How is the structural identity of this compound confirmed in synthetic workflows?
Key analytical techniques include:
- NMR Spectroscopy : ¹H/¹³C NMR for backbone and substituent verification (e.g., δ 2.56 ppm for methyl groups in ).
- Mass Spectrometry : ESI-MS or LC-MS to confirm molecular weight (e.g., exact mass data in ).
- Elemental Analysis : Validation of Cl⁻ content in the hydrochloride salt .
Q. What are the critical physicochemical properties influencing its solubility and stability?
- LogP : ~0.81 (hydrophilic-lipophilic balance, ) suggests moderate solubility in polar solvents.
- PSA (Polar Surface Area) : ~49.33 Ų () indicates hydrogen-bonding capacity, relevant for crystallization or formulation.
- Salt Form : Hydrochloride improves stability and crystallinity compared to the free base .
Advanced Research Questions
Q. How can stereochemical purity (e.g., 3R,4S vs. 3S,4R isomers) be controlled during synthesis?
- Chiral Auxiliaries : Use of enantiopure starting materials like (3R,4R)-1-Boc-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid ().
- Asymmetric Catalysis : Catalytic methods (e.g., Jacobsen epoxidation) to induce stereochemistry.
- Analytical Validation : Chiral HPLC or X-ray crystallography to confirm enantiomeric excess (e.g., (3R,4S)-1-benzyl-4-(2,4-difluorophenyl) analog in ) .
Q. What strategies resolve contradictions in biological activity data across structural analogs?
- SAR Studies : Compare analogs like 4-(4-chlorophenyl) ( ) vs. 4-(trifluoromethyl) substituents to assess electronic effects.
- Metabolic Stability Assays : Evaluate hydrolysis of esters (e.g., ethyl esters in ) vs. free acids in vitro.
- Co-crystallization Studies : Resolve discrepancies in target binding using X-ray structures .
Q. How are impurities or degradation products characterized during method development?
- Forced Degradation : Expose the compound to heat, light, or pH extremes, followed by LC-MS to identify byproducts.
- Stability-Indicating Assays : Use HPLC with photodiode array detection (e.g., ≥95% purity thresholds in ).
- Reference Standards : Cross-validate with structurally related impurities (e.g., tert-butyl intermediates in ) .
Methodological Considerations
Q. What computational tools predict the bioavailability of this compound?
- QSAR Models : Use descriptors like LogP, PSA, and molecular weight () to estimate permeability.
- Molecular Dynamics Simulations : Model interactions with biological membranes or transporters.
- In Silico ADMET : Predict metabolic sites using CYP450 docking studies .
Q. How is the hydrochloride salt’s crystallinity optimized for formulation studies?
- Salt Screening : Test counterions (e.g., citrate, sulfate) for improved solubility.
- Polymorph Characterization : Use XRPD and DSC to identify stable crystalline forms.
- Micronization : Reduce particle size for enhanced dissolution rates .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
